(1S,4R)-1-(Chloromethyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one

• IUPAC Name: (1S,4R)-1-(chloromethyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one
• InChI: InChI=1S/C10H15ClO/c1-9(2)7-3-4-10(9,6-11)8(12)5-7/h7H,3-6H2,1-2H3/t7-,10-/m1/s1
• InChI Key: PKTBHNPYHOMBAI-GMSGAONNSA-N
• Canonical SMILES: CC1(C2CCC1(C(=O)C2)CCl)C
• Isomeric SMILES: CC1([C@@H]2CC[C@]1(C(=O)C2)CCl)C
• Molecular Formula: C10H15ClO
• Molecular Weight: 186.68 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C10H15ClO. The structure is unique, as it belongs to the class of compounds known as bicyclic compounds. These compounds contain two fused rings in their structure, which can lead to interesting chemical properties.

Scientific Research Applications

Synthesis of Chiral Exo-Alkylidenecyclopentanes

The compound (1S,4R)-7,7-Dimethyl-1-vinylbicyclo[2.2.1]heptan-2-one oxime, closely related to the chemical , has been used in synthesizing exo-alkylidenecyclopentane derivatives. These derivatives are notable for their potential in various chemical transformations, demonstrating the versatility of the base compound in organic synthesis (Vostrikov et al., 2003).

Study of Reaction Transformations

(1S,4R)-1-Vinyl-7,7-dimethylbicyclo[2.2.1]heptan-2-one, a compound similar to the one , has been the subject of research focusing on its reactions with various agents such as ethyl acetate lithium derivative and potassium acetylide. This research provides insights into the chemical behavior and potential applications of the compound in different organic reactions (Vostrikov et al., 2001).

Structural Analysis in Crystallography

Studies on structurally related compounds, such as various isomers of 4,7,7-trimethylbicyclo[2.2.1]heptan-3-one-2-spiro-2'-(4'-chloromethyl-1',3'-dioxolane), have provided valuable information on the rigid nature of the bicyclo[2.2.1]heptane unit. This research contributes to the broader understanding of the molecular structure and characteristics of related compounds, which can be crucial in crystallography and materials science (Clegg et al., 1995).

Hydrogen Bond Studies

The study of compounds like (1S,4R)-1-isocyanato-7,7-dimethyl­bicyclo­[2.2.1]heptan-2-one has shed light on the formation of hydrogen bonds in structurally similar molecules. Understanding these interactions is essential for predicting and manipulating molecular interactions in a range of chemical and pharmaceutical applications (Gao et al., 2007).

Applications in Chiral Synthesis

Research has been conducted on the stereoselective preparation of compounds like 2-Hydroxy-7, 7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acids starting from ketopinic acid, which is structurally related to the compound . These studies are significant for the development of chiral auxiliaries, a crucial component in asymmetric synthesis (Ishizuka et al., 1990).

Mechanism of Action

Target of Action

It’s structurally similar to camphor, which is known to target the central nervous system (cns) and kidneys

Mode of Action

It excites and desensitizes sensory nerves by activating heat-sensitive TRP vanilloid subtype 1 (TRPV1) and TRPV3 receptors . It’s plausible that 10-Chlorocamphor may have a similar mode of action, but this needs to be confirmed through further studies.

Biochemical Pathways

The related compound camphor is involved in various biochemical pathways, including those related to pain relief and sensory nerve activation . More research is needed to determine the exact biochemical pathways influenced by 10-Chlorocamphor.

Result of Action

Based on the known effects of camphor, it’s plausible that 10-chlorocamphor may have analgesic and sensory nerve desensitizing effects

Action Environment

It’s known that the formation of 10-chlorocamphor can occur under specific conditions, such as exposure to copper (ii) chloride under asscher–vofsi conditions